Cas no 111-55-7 (Ethylene glycol diacetate)

• Product Name: Ethylene glycol diacetate
• CAS No: 111-55-7
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• CID: 35691
• PubChem ID: 87569414
• Update Time: 2025-11-06

Ethylene glycol diacetate Chemical and Physical Properties

Names and Identifiers

• Ethylene glycol diacetate
• Ethanediol diacetate
• Ethylene diacetate
• 1,2-Diacetoxyethane
• Ethylene Acetate
• 1,2-ETHANDIOL
• 1,2-Ethanediol Diacetate
• EGDA
• ethane-1,2-dioldi-acetate
• ETHANEDIOL
• ETHYLENE ALCOHOL
• ethylene glycol diethanoate
• GLYCOL
• Glycol Diacetate
• 1,2-Ethanediol,diacetate (9CI)
• Ethylene glycol, diacetate (6CI,8CI)
• 1,2-Ethanediyl diacetate
• Aptex Donor H-plus
• Ethylene diethanoate
• NSC 8853
• Novaset NH
• Novaset NH Medium Hardener
• DOWTHERM(R) SR1
• ETHANE-1,2-DIOL
• DOWTHERM(TM) SR1
• Ethyleneacetate
• 1,2-Ethanediol, diacetate
• Ethylene glycol, diacetate
• Ethylene di(acetate)
• 2-acetyloxyethyl acetate
• Ethylene diacetin
• ethane-1,2-diyl diacetate
• 1,2-Ethanediol, 1,2-diacetate
• Ethylene gycol diacetate
• 2-(Acetyloxy)ethyl acetate
• 9E5JC3Q7WJ
• AI
• NCGC00259632-01
• 4-02-00-00217 (Beilstein Handbook Reference)
• FT-0626327
• E0109
• NSC8853
• MFCD00008718
• Ethylene glycol diacetate, 99%
• 1,2-Ethanediol 1,2-diacetate
• DTXCID606880
• 2-(Acetyloxy)ethyl acetate #
• EINECS 203-881-1
• AI3-08223
• BRN 1762308
• InChI=1/C6H10O4/c1-5(7)9-3-4-10-6(2)8/h3-4H2,1-2H
• ETHYLENE GLYCOL DIACETATE [MI]
• ?Ethylene glycol diacetate
• 27252-83-1
• F71164
• NSC-8853
• CAS-111-55-7
• A852259
• NCGC00249162-01
• NCGC00257469-01
• ethyleneglycol diacetate
• NS00001674
• ETHYLENE GLYCOL DIDEUTEROACETYL ESTER
• J-002597
• SCHEMBL64593
• CHEMBL3186227
• WLN: 1VO2OV1
• UNII-9E5JC3Q7WJ
• Tox21_202083
• HSDB 430
• Tox21_303428
• Q27272433
• DTXSID0026880
• EC 203-881-1
• ETHYLENE GLYCOL DIACETATE [HSDB]
• AKOS015913751
• ethyleneglycoldiacetate
• 111-55-7
• CH3C(O)OCH2CH2OC(O)CH3
• Ethanediol diacetate; Ethylene diacetate
• 937-889-8
• 1,2Ethanediol diacetate
• DTXSID7042306
• 1,2Diacetoxyethane
• ETHYLENE GLYCOL ACETATE
• Aptex Donor Hplus

• MDL： MFCD00002885
• Inchi： 1S/C6H10O4/c1-5(7)9-3-4-10-6(2)8/h3-4H2,1-2H3
• InChI Key： JTXMVXSTHSMVQF-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CCOC(C)=O
• BRN： 1762308

Computed Properties

• Exact Mass: 146.05800
• Monoisotopic Mass: 146.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.128 g/mL at 25 °C(lit.)
• Melting Point: −41 °C (lit.)
• Boiling Point: 190°C
• Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
• Refractive Index: n20/D 1.415(lit.)
• Solubility: 160g/l
• Water Partition Coefficient: 160 g/L (20 ºC)
• PSA: 52.60000
• LogP: 0.11260
• Merck: 3799
• Vapor Pressure: 0.2 mmHg ( 20 °C)
• Solubility: It is easily soluble in alcohol and ether, but poorly soluble in petroleum aliphatic hydrocarbons. Oils are insoluble except castor oil. 21.3% dissolved in water at 20 ℃; Water dissolved 21.2% in ethylene glycol diacetate.

Ethylene glycol diacetate Security Information

• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25-S22
• FLUKA BRAND F CODES：3
• RTECS：KW4025000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• TSCA：Yes
• Toxicity：LD50 orally in rats: 6.86 g/kg (Smyth)
• Explosive Limit：1.6%, 135°F
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Solvents

Additional information on Ethylene glycol diacetate

Ethylene Glycol Diacetate: A Comprehensive Overview

Ethylene glycol diacetate, also known as EGDA or ethylene glycol acetate, is a versatile organic compound with the CAS number 111-55-7. This compound is widely recognized for its applications in various industries, including pharmaceuticals, agriculture, and manufacturing. Its chemical structure consists of an ethylene glycol backbone with two acetyl groups attached, making it a derivative of ethylene glycol.

Recent studies have highlighted the growing importance of EGDA in sustainable chemistry. Researchers have explored its potential as a bio-based solvent, which aligns with the global shift toward environmentally friendly alternatives. For instance, a 2023 study published in the *Journal of Green Chemistry* demonstrated that EGDA can effectively replace traditional petrochemical solvents in certain industrial processes, reducing carbon footprints and enhancing eco-friendliness.

The physical properties of ethylene glycol diacetate make it highly suitable for specific applications. It has a relatively low viscosity and high boiling point, which are advantageous in processes requiring precise temperature control. Additionally, its ability to dissolve a wide range of organic compounds has made it a preferred choice in formulation development. This versatility is further supported by recent advancements in analytical techniques, such as high-resolution mass spectrometry, which have enabled more precise characterization of its properties.

In the agricultural sector, EGDA has found application as a carrier for pesticides and herbicides. Its ability to enhance the bioavailability of active ingredients has been validated by multiple field studies. For example, a 2023 report from the *Agricultural Research Service* showed that formulations incorporating EGDA resulted in improved crop yields due to more efficient delivery of agricultural chemicals.

The synthesis of ethylene glycol diacetate typically involves the acetylation of ethylene glycol using acetic anhydride or acetyl chloride. This reaction is well-documented and has been optimized over the years to improve yield and reduce byproducts. Recent innovations in catalysis have further enhanced this process, with researchers exploring the use of enzyme-catalyzed methods to achieve greener synthesis pathways.

From an environmental perspective, understanding the fate and transport of EGDA in natural systems is crucial. Studies conducted in 2023 have shown that EGDA undergoes rapid biodegradation under aerobic conditions, posing minimal risk to aquatic ecosystems when used responsibly. These findings are particularly relevant for industries seeking to comply with increasingly stringent environmental regulations.

In conclusion, ethylene glycol diacetate (EGDA) continues to play a pivotal role across diverse industries due to its unique chemical properties and adaptability. Ongoing research is expected to uncover even more applications for this compound, particularly in areas related to sustainability and green chemistry. As industries strive for innovation and efficiency, EGDA stands out as a promising solution for meeting these challenges while maintaining environmental stewardship.